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Compound of Interest

Compound Name: Ethyl lactate

Cat. No.: B156580 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on mitigating corrosion issues when using ethyl lactate. The

information is presented in a question-and-answer format to directly address potential issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: Is ethyl lactate corrosive?

A1: Pure, anhydrous ethyl lactate is generally considered to be non-corrosive to most common

laboratory materials, including many metals and plastics.[1] However, its corrosive properties

can increase significantly under certain conditions.

Q2: What makes ethyl lactate become corrosive?

A2: The primary cause of corrosion when using ethyl lactate is hydrolysis. In the presence of

water, ethyl lactate can slowly break down into ethanol and lactic acid. Lactic acid is more

corrosive than ethyl lactate, particularly to certain metals. This process can be accelerated by

elevated temperatures and the presence of acids or bases.

Q3: How can I prevent the hydrolysis of ethyl lactate?

A3: To minimize hydrolysis, it is crucial to keep ethyl lactate as dry as possible. This can be

achieved by:
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Storing ethyl lactate in tightly sealed containers in a cool, dry place.

Using a dry inert gas (e.g., nitrogen or argon) blanket for long-term storage or in sensitive

applications.

Minimizing exposure to atmospheric moisture during handling.

Using dried glassware and equipment.

Q4: What materials are generally compatible with ethyl lactate?

A4: Generally, the following materials are considered compatible with ethyl lactate under

normal operating conditions:

Metals: High-grade stainless steels (such as 316L) and glass are commonly used. However,

the presence of lactic acid from hydrolysis can increase corrosion rates.

Plastics: Polypropylene (PP) and Polyethylene (PE) generally show good resistance.

Elastomers: Fluorosilicone is a recommended option for seals and O-rings.

Q5: What materials should I avoid using with ethyl lactate?

A5: Caution should be exercised when using the following materials with ethyl lactate,

especially if the presence of water or elevated temperatures is a concern:

Metals: Lower grade stainless steels, aluminum, copper, brass, and bronze may be

susceptible to corrosion, especially if lactic acid is present.

Plastics: Polyvinyl chloride (PVC) may have limited compatibility.

Elastomers: Natural rubber, butyl rubber, EPDM, and polystyrene-containing materials are

generally not recommended as they can experience swelling, hardening, and degradation.

Troubleshooting Guide
Problem: I am observing discoloration or pitting on my stainless steel equipment after using

ethyl lactate.
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Possible Cause Recommended Solution

Hydrolysis of ethyl lactate: The presence of

water has led to the formation of lactic acid,

which is corroding the stainless steel.

1. Verify Water Content: Test the water content

of your ethyl lactate. 2. Implement Dry Handling

Procedures: Ensure all equipment is thoroughly

dried before use. Use an inert gas blanket

during processing and storage where possible.

3. Material Upgrade: If corrosion persists,

consider upgrading to a more corrosion-

resistant grade of stainless steel (e.g., 316L or

higher) or other resistant alloys.

Contamination: The ethyl lactate may be

contaminated with acidic or basic impurities.

1. Check Purity: Analyze the purity of your ethyl

lactate. 2. Source New Solvent: Obtain a higher

purity grade of ethyl lactate from a reputable

supplier.

High Operating Temperature: Elevated

temperatures accelerate both hydrolysis and

corrosion rates.

1. Reduce Temperature: If your process allows,

lower the operating temperature. 2. Material

Evaluation: If high temperatures are necessary,

ensure your materials of construction are rated

for those conditions in the presence of

potentially acidic ethyl lactate.

Problem: My elastomeric seals (O-rings, gaskets) are swelling, becoming brittle, or failing

prematurely.
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Possible Cause Recommended Solution

Material Incompatibility: The elastomer is not

resistant to ethyl lactate.

1. Material Selection: Replace the incompatible

elastomer with a more resistant option.

Fluorosilicone is a good candidate. Consult a

chemical compatibility chart or your seal

supplier for recommendations. 2. Perform

Compatibility Testing: Before implementing a

new elastomer, perform immersion testing to

confirm its suitability for your specific operating

conditions.

Incorrect Hardness (Durometer): The selected

elastomer has an inappropriate hardness for the

application.

Consult with a sealing specialist to determine

the correct durometer for your application,

considering pressure, temperature, and

chemical exposure.

Data on Material Compatibility
Due to the limited availability of specific quantitative corrosion rate data for ethyl lactate in

publicly accessible literature, the following tables provide qualitative compatibility information

and general guidance. It is strongly recommended that users conduct their own compatibility

testing under their specific operating conditions.

Table 1: Corrosion Resistance of Common Metals in
Ethyl Lactate
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Material Grade/Alloy

Expected
Corrosion Rate in
Pure Ethyl Lactate
(Room Temp)

Notes

Stainless Steel 304 Low

Susceptible to pitting

and crevice corrosion

if water and chlorides

are present, leading to

the formation of lactic

acid.

Stainless Steel 316 / 316L Very Low

Molybdenum content

provides better

resistance to pitting

and crevice corrosion

from chlorides. 316L is

preferred for welded

components.

Aluminum Various Moderate to High

Generally not

recommended,

especially if moisture

is present, as it is

susceptible to

corrosion by organic

acids.

Copper C11000 Moderate

Can be corroded by

organic acids,

especially in the

presence of oxygen.

Brass C26000 Moderate to High

Susceptible to

dezincification and

corrosion from organic

acids.

Bronze C93200 Moderate Generally more

resistant than brass,
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but still susceptible to

corrosion by organic

acids.

Table 2: Compatibility of Common Polymers and
Elastomers with Ethyl Lactate
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Material Type
Change
in Tensile
Strength

Change
in
Elongatio
n

Change
in
Hardness

Volume
Swell

Compatib
ility
Rating

Polypropyl

ene
PP

Testing

Recommen

ded

Testing

Recommen

ded

Testing

Recommen

ded

Testing

Recommen

ded

Good

Polyethyle

ne
PE

Testing

Recommen

ded

Testing

Recommen

ded

Testing

Recommen

ded

Testing

Recommen

ded

Good

Polyvinyl

Chloride
PVC

Testing

Recommen

ded

Testing

Recommen

ded

Testing

Recommen

ded

Testing

Recommen

ded

Fair

Polytetraflu

oroethylen

e

PTFE Negligible Negligible Negligible Negligible Excellent

Buna-N

(Nitrile)
Elastomer

Significant

Decrease

Significant

Decrease
Increase High

Not

Recommen

ded

Viton®

(FKM)
Elastomer Decrease Decrease Increase Moderate

Fair to

Good

(testing

recommen

ded)

EPDM Elastomer
Significant

Decrease

Significant

Decrease
Increase High

Not

Recommen

ded

Neoprene Elastomer
Significant

Decrease

Significant

Decrease
Increase High

Not

Recommen

ded

Fluorosilico

ne
Elastomer

Minimal

Change

Minimal

Change

Minimal

Change
Low Excellent
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Experimental Protocols
Protocol 1: Immersion Corrosion Testing of Metals
(Based on ASTM G31)
This protocol outlines a standard procedure for determining the corrosion rate of metals in

ethyl lactate.
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Specimen Preparation

Immersion

Post-Test Evaluation

Cut metal coupons to a standard size (e.g., 50x25x1.5 mm)

Drill a hole for suspension

Measure dimensions and surface area

Clean with a non-corrosive solvent (e.g., acetone), dry, and weigh to the nearest 0.1 mg

Suspend specimens in a sealed container with ethyl lactate using a non-metallic hook

Ensure specimens are fully immersed and not in contact with each other or the container walls

Maintain a constant temperature (e.g., room temperature or an elevated temperature relevant to the application)

Specify test duration (e.g., 240, 480, 720 hours)

Remove specimens and photograph their condition

Clean specimens to remove corrosion products according to ASTM G1 procedures

Dry and re-weigh the cleaned specimens

Calculate corrosion rate in mm/year or mils per year
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Pre-Immersion Characterization

Immersion

Post-Immersion Characterization

Prepare standard test specimens (e.g., tensile bars, disks)

Measure initial weight, dimensions, and hardness (durometer)

Measure initial tensile strength and elongation at break for a subset of specimens

Immerse specimens in ethyl lactate in a sealed container

Maintain a constant temperature for a specified duration (e.g., 72 or 168 hours)

Remove specimens, cool to room temperature, and pat dry

Immediately measure final weight, dimensions, and hardness

Measure final tensile strength and elongation at break

Calculate percentage change in properties
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Investigation

Corrective Actions

Corrosion Observed?

Is the material of construction known to be compatible with ethyl lactate and lactic acid?

Yes

No action needed.

No

Is there a possibility of water contamination in the ethyl lactate or the system?

Yes

Select a more resistant material based on compatibility data or testing.

NoIs the operating temperature elevated?

No

Implement strict moisture control procedures.
- Use high-purity, anhydrous ethyl lactate.

- Dry all equipment thoroughly.
- Use an inert gas blanket.

Yes

Could other corrosive contaminants be present?

No

Reduce operating temperature if possible.

Yes

Analyze for and eliminate sources of contamination.

Yes

Monitor for further corrosion.

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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